Cas no 87970-25-0 (3-Pentanone, 1,5-bis(1,5-dioxaspiro[5.5]undec-3-yl)-1-hydroxy-)

• Product name: 3-Pentanone, 1,5-bis(1,5-dioxaspiro[5.5]undec-3-yl)-1-hydroxy-
• CAS No: 87970-25-0
• MF: C₂₃H₃₈O₆
• Molecular Weight: 410.544228076935
• CID: 649892
• PubChem ID: 71411671

3-Pentanone, 1,5-bis(1,5-dioxaspiro[5.5]undec-3-yl)-1-hydroxy- Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis(1,5-dioxaspiro[5.5]undec-3-yl)-1-hydroxy-
• 1,5-bis(1,5-dioxaspiro[5.5]undecan-3-yl)-1-hydroxypentan-3-one
• DTXSID00831270
• 87970-25-0

• Inchi： InChI=1S/C23H38O6/c24-20(8-7-18-14-26-22(27-15-18)9-3-1-4-10-22)13-21(25)19-16-28-23(29-17-19)11-5-2-6-12-23/h18-19,21,25H,1-17H2
• InChIKey： XJLSCGXMSBWEOK-UHFFFAOYSA-N
• SMILES： C1CCC2(CC1)OCC(CO2)CCC(=O)CC(C3COC4(CCCCC4)OC3)O

Computed Properties

• 精确分子量: 410.26683893g/mol
• 同位素质量: 410.26683893g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 6
• 重原子数量: 29
• 可旋转化学键数量: 6
• 复杂度: 518
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.5
• 拓扑分子极性表面积: 74.2Ų